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Compound of Interest

Compound Name: 1,2-Bis(bromomethyl)benzene

Cat. No.: B041939

Technical Support Center: 1,2-
Bis(bromomethyl)benzene

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 1,2-
Bis(bromomethyl)benzene (CAS No. 91-13-4).

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1,2-Bis(bromomethyl)benzene?

Al: 1,2-Bis(bromomethyl)benzene is a hazardous chemical with multiple risks. It is classified
as fatal if inhaled, harmful if swallowed, and causes severe skin burns and eye damage.[1] It
may also cause an allergic skin reaction.[1] It is a lachrymator, meaning it irritates the eyes and
causes tearing.[2][3] Upon hydrolysis, it can form hydrogen bromide (HBr), which is corrosive.

[2]
Q2: What are the immediate first aid measures in case of exposure?
A2: Immediate action is critical.

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids apart.[1][4] Seek immediate medical attention.[1][5][6] If present, contact lenses
should be removed by skilled personnel.[1][4]
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» Skin Contact: Immediately remove all contaminated clothing and footwear.[1] Flush the skin
with plenty of soap and water.[1][7] Seek medical attention if irritation or a rash develops.[1]

 Inhalation: Move the person to fresh air at once.[1][7] If breathing has stopped, perform
artificial respiration.[1][7] Seek immediate medical attention.[1]

 Ingestion: Rinse the mouth with water.[5][6] Do NOT induce vomiting.[5][6] Call a poison
center or doctor for advice.[1]

Q3: What personal protective equipment (PPE) is mandatory when handling this chemical?

A3: A comprehensive PPE strategy is essential.[8] Always wear protective gloves, chemical
safety goggles with side shields or a face shield, and a lab coat.[1][5][9] Work should be
conducted in a well-ventilated area, preferably a chemical fume hood.[1][5][6] In case of
inadequate ventilation, respiratory protection may be required.[1]

Q4: How should 1,2-Bis(bromomethyl)benzene be stored?

A4: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][5] Keep
it locked up and away from incompatible materials such as acids, bases, alcohols, amines, and
oxidizing agents.[5][6] The compound is also sensitive to moisture and light.[5]

Q5: What materials are incompatible with 1,2-Bis(bromomethyl)benzene?

A5: Avoid contact with strong oxidizing agents, acids, bases, alcohols, and amines.[5][6] It may
also react with metals to produce highly flammable hydrogen gas.[1]
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Issue

Possible Cause

Solution

Visible degradation of the solid

(e.g., discoloration, clumping)

Exposure to moisture or light.

Discard the reagent following
hazardous waste disposal
protocols. Ensure the storage
container is tightly sealed and
protected from light. Store in a

desiccator if necessary.

Irritation to eyes or respiratory

tract during handling

Inadequate ventilation or

improper handling.

Immediately move to an area
with fresh air. Ensure all work
is performed in a certified
chemical fume hood. Review
your handling technique to
minimize dust or vapor
generation. Check the fit and
type of your respiratory

protection if required.[1]

Spill occurs outside of the

fume hood

Accidental dropping or

mishandling of the container.

For minor spills, evacuate the
immediate area.[10] Wear
appropriate PPE, including
respiratory protection.[1] Use a
dry clean-up procedure; avoid
generating dust.[1] Sweep or
vacuum the material into a
suitable, labeled container for
hazardous waste disposal.[1]
[5] For major spills, evacuate
the lab and follow your
institution's emergency

procedures.[11]

Skin irritation or rash develops

after handling

Potential skin sensitization or

minor exposure.

This compound may cause an
allergic skin reaction.[1]

Thoroughly wash the affected
area. Seek medical advice.[1]

Review glove selection and
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handling procedures to prevent

any future skin contact.[1]

Data Presentation

Physical and Chemical Properties

Property Value Reference

Molecular Formula CsHsBr2 [12]

Molecular Weight 263.96 g/mol [12]
White to light cream crystals or

Appearance ) [13]
crystalline powder

Melting Point 91-94 °C [2][13]

Boiling Point 140 °C at 20 mmHg [13]

Density 1.96 g/mL at 25 °C [2][13]
Soluble in ethanol, ether,

B chloroform; slightly soluble in

Solubility ] [2][13]
petroleum ether. Hydrolyzes in
water.

Hazard Identification
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Hazard Class GHS Classification
Acute Toxicity, Inhalation Category 1 (H330: Fatal if inhaled)[1]
Acute Toxicity, Oral Category 4 (H302: Harmful if swallowed)[1][12]

Category 1B (H314: Causes severe skin burns

Skin Corrosion/Irritation
and eye damage)[1][12]

Category 1 (H318: Causes serious eye damage)

[1]

Serious Eye Damage

Category 1 (H317: May cause an allergic skin

Skin Sensitization )
reaction)[1]

Experimental Protocols
Standard Protocol for Handling and Dispensing

e Preparation: Before starting, ensure a certified chemical fume hood is operational.[14] Clear
the workspace of all unnecessary items. Assemble all required equipment (spatula, weighing
paper, secondary container, etc.) inside the hood.

e Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, nitrile or
butyl rubber gloves, and chemical safety goggles.[5][14] A face shield is recommended for

added protection.
e Handling:

Perform all manipulations of 1,2-Bis(bromomethyl)benzene exclusively within the

[¢]

chemical fume hood to prevent inhalation of dust or fumes.[1][5]

When not in use, keep the container tightly sealed to prevent exposure to moisture and air.

[1]5]

[¢]

[¢]

Use a dedicated spatula for dispensing. Avoid generating dust.

Weigh the required amount on weighing paper or in a tared container within the hood.

o

e Post-Handling:
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o Tightly seal the main container and return it to its designated locked storage area.[1][5]

o Decontaminate the spatula and any other reusable equipment with an appropriate solvent
(e.g., ethanol) followed by soap and water, all within the fume hood.

o Dispose of contaminated weighing paper, gloves, and other disposable items in a
designated hazardous waste container.[1]

o Wash hands thoroughly with soap and water after removing gloves.[1]

Protocol for Spill Cleanup (Minor Spill < 19)

o Alert & Evacuate: Alert personnel in the immediate area. Evacuate the spill area except for
those involved in the cleanup.[10] Restrict access.

Control Vapors: Ensure the spill is within a chemical fume hood. If not, increase ventilation if
it can be done safely without spreading dust.

Don PPE: Wear a lab coat, safety goggles, a face shield, and heavy-duty chemical-resistant
gloves. If there is a risk of dust inhalation, wear an approved respirator.[1]

Containment: Gently cover the spill with a dry absorbent material like sand or vermiculite. Do
not use combustible materials.

Cleanup: Carefully sweep the material into a designated, labeled container for hazardous
chemical waste.[5] Use spark-proof tools if available.[11] Avoid creating dust.[1]

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
ethanol), followed by a thorough wash with soap and water. Place all cleaning materials into
the hazardous waste container.

Disposal: Seal the hazardous waste container and label it appropriately.[1] Arrange for
disposal through your institution's environmental health and safety office.[1]

Visualizations
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Workflow for Safe Handling of 1,2-Bis(bromomethyl)benzene

1. Preparation Phase

Verify Fume Hood Operation

Assemble All Equipment in Hood

Don Full PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

ing Phase

Dispense Solid Inside Hood

Keep Container Sealed
When Not in Use

Transfer to Reaction Vessel

Experiment Complete

3. Post-Har;;iling Phase
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First Aid Decision Tree for Exposure

Er—

What type of
exposure?

" Rinse Mouth with Water
DO NOT Induce Vomiting

Move to Fresh A

Remove Contaminated Clothing ir
Provide Artficial Respiration if Needed

Flush with Soap & Water

Flush Eyes with Water
for 15+ Minutes

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and safety precautions for 1,2-
Bis(bromomethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
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bromomethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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